Cas no 2171598-80-2 (2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-1-en-1-ylformamido}acetic acid)

• Product Name: 2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-1-en-1-ylformamido}acetic acid
• CAS No: 2171598-80-2
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 5961729
• PubChem ID: 165585186
• Update Time: 2025-05-20

2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-1-en-1-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-1-en-1-ylformamido}acetic acid
• 2171598-80-2
• EN300-1533085
• 2-cyclobutyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-1-en-1-yl]formamido}acetic acid

• Inchi： 1S/C27H28N2O5/c30-25(29-24(26(31)32)16-6-5-7-16)17-12-13-18(14-17)28-27(33)34-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-12,16,18,23-24H,5-7,13-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： XETWKURNGVVYDH-UHFFFAOYSA-N
• SMILES： OC(C(C1CCC1)NC(C1=CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-1-en-1-ylformamido}acetic acid

2-Cyclobutyl-2-{4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopent-1-en-1-ylformamido}acetic Acid: A Comprehensive Overview

2-Cyclobutyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-1-en-1-ylformamido}acetic acid is a complex organic compound with the CAS registry number 2171598-80-2. This compound has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science due to its unique structural features and potential applications in drug development and advanced materials synthesis.

The molecular structure of 2-cyclobutyl...acetic acid is characterized by a cyclobutane ring fused to a cyclopentene ring, which is further substituted with a fluorenylmethoxycarbonyl (Fmoc) group. This substitution pattern introduces a high degree of structural complexity, making it an intriguing subject for both theoretical and experimental studies. The Fmoc group, a well-known protecting group in peptide synthesis, adds functionality to the molecule, enhancing its potential for use in bioconjugation and drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving ring-forming reactions and selective protection/deprotection strategies. Researchers have employed methodologies such as the Stille coupling reaction and microwave-assisted synthesis to construct the core bicyclic framework. These methods not only improve yield but also ensure the preservation of stereochemistry, which is critical for maintaining the compound's biological activity.

From a biological standpoint, 2-cyclobutyl...acetic acid has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. Its unique structure allows for interactions with specific protein domains, making it a candidate for drug development against various therapeutic targets, including cancer and inflammatory diseases. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated its evaluation in preclinical models.

In terms of materials science, this compound has been explored as a precursor for the synthesis of advanced polymers and nanoparticles. Its ability to form self-assembled structures under specific conditions has opened new avenues for applications in nanotechnology and biomaterials engineering.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce potential toxicity. Additionally, computational modeling techniques are being utilized to predict its binding affinities to various biological targets, providing insights into its mechanism of action.

In conclusion, 2-cyclobutyl...acetic acid (CAS No: 2171598-80-2) represents a significant advancement in modern organic chemistry. Its versatile structure and multifaceted applications underscore its importance as a key molecule in contemporary scientific research.